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Compound of Interest

Compound Name: Nitroguanidine

Cat. No.: B056551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of nitroguanidine in

various organic solvents. The information is curated for professionals in research, science, and

drug development who require precise data and methodologies for their work with this

energetic compound. This document summarizes available quantitative data, outlines detailed

experimental protocols for solubility determination, and provides a visual representation of the

experimental workflow.

Quantitative Solubility Data
The solubility of nitroguanidine is a critical parameter in its application, influencing dissolution

rates, bioavailability, and formulation characteristics. While extensive temperature-dependent

data in a wide array of organic solvents is not readily available in the public domain, this guide

compiles the most relevant and established quantitative data.

Nitroguanidine generally exhibits low solubility in non-polar organic solvents and slight to

moderate solubility in polar organic solvents. Its solubility is significantly enhanced in polar

aprotic solvents.

Table 1: Solubility of Nitroguanidine in Various Organic Solvents
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Solvent Temperature (°C) Solubility ( g/100 mL)

Methanol 19 0.302[1]

96% Ethanol 19 0.166[1]

Acetone 19 0.267[1]

Ethyl Acetate 19 0.050[1]

Pyridine 19 1.750[1]

Diethyl Ether - Insoluble[2][3]

Benzene - Insoluble[1]

Chloroform - Insoluble[1]

Carbon Tetrachloride - Insoluble[1]

Toluene - Insoluble[1]

Dimethyl Sulfoxide (DMSO) - Soluble[4]

N,N-Dimethylformamide (DMF) - Soluble[4]

Note: The general trend indicates that the solubility of nitroguanidine in organic solvents

increases with the polarity of the solvent. The high solubility in pyridine, a polar aprotic solvent,

is particularly noteworthy. It is also soluble in dimethyl sulfoxide (DMSO) and N,N-

dimethylformamide (DMF).[4] Conversely, it is practically insoluble in non-polar solvents like

benzene, chloroform, carbon tetrachloride, and toluene.[1] It is also reported to be insoluble in

diethyl ether.[2][3]

Experimental Protocols for Solubility Determination
Accurate determination of nitroguanidine solubility is paramount for research and

development. The following protocols outline the methodologies for key experiments to

ascertain the solubility of nitroguanidine in organic solvents.

Gravimetric Method for Solubility Determination
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The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid.

2.1.1. Materials and Apparatus

Nitroguanidine (analytical grade)

Selected organic solvent (HPLC grade or equivalent)

Temperature-controlled shaker or water bath

Analytical balance (±0.0001 g)

Vials with airtight seals

Syringe filters (e.g., 0.45 µm PTFE)

Oven

2.1.2. Procedure

Sample Preparation: Add an excess amount of nitroguanidine to a series of vials.

Solvent Addition: Add a known volume or mass of the desired organic solvent to each vial.

Equilibration: Seal the vials tightly and place them in a temperature-controlled shaker or

water bath set to the desired temperature. Agitate the samples for a sufficient period (e.g.,

24-48 hours) to ensure equilibrium is reached.

Phase Separation: Once equilibrium is achieved, stop the agitation and allow the excess

solid to settle.

Sample Withdrawal: Carefully withdraw a known volume of the supernatant (the clear liquid

phase) using a pre-heated or pre-cooled syringe to maintain the experimental temperature.

Immediately filter the solution through a syringe filter to remove any undissolved solid

particles.
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Solvent Evaporation: Transfer the filtered saturated solution to a pre-weighed container.

Evaporate the solvent in an oven at a temperature below the decomposition temperature of

nitroguanidine and the boiling point of the solvent until a constant weight of the dissolved

nitroguanidine is obtained.

Calculation: The solubility (S) is calculated using the following formula:

S ( g/100 g solvent) = (mass of dissolved nitroguanidine / mass of solvent) x 100

Concentration Analysis using High-Performance Liquid
Chromatography (HPLC)
For a more precise determination of solubility, especially at low concentrations, HPLC can be

employed to quantify the amount of dissolved nitroguanidine.

2.2.1. Materials and Apparatus

HPLC system with a UV detector

Analytical column suitable for nitroguanidine analysis (e.g., C18 column)

Mobile phase (e.g., a mixture of water and an organic solvent like methanol or acetonitrile)

Nitroguanidine standard solutions of known concentrations

Saturated nitroguanidine solutions prepared as described in the gravimetric method

(Section 2.1.2, steps 1-5).

2.2.2. Procedure

Calibration Curve: Prepare a series of nitroguanidine standard solutions of known

concentrations in the chosen organic solvent. Inject these standards into the HPLC system

and record the peak areas from the UV detector. Plot a calibration curve of peak area versus

concentration.

Sample Analysis: Take the filtered saturated solution of nitroguanidine and dilute it with the

mobile phase to a concentration that falls within the range of the calibration curve.
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Injection and Data Acquisition: Inject the diluted sample into the HPLC system and record

the peak area.

Concentration Determination: Use the calibration curve to determine the concentration of

nitroguanidine in the diluted sample.

Solubility Calculation: Calculate the original concentration in the saturated solution by

accounting for the dilution factor. This concentration represents the solubility of

nitroguanidine in the organic solvent at the given temperature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the experimental determination of

nitroguanidine solubility in an organic solvent.
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Caption: Experimental workflow for determining the solubility of nitroguanidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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